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Compound of Interest

Compound Name: Crocapeptin C

Cat. No.: B12385163

Disclaimer: This document provides a detailed overview of the methodologies and data types
required for the structural elucidation of Crocapeptin C. The quantitative data presented herein
(NMR chemical shifts, MS fragmentation) is illustrative and based on the known final structure,
as the primary experimental data from the source publication was not accessible through
available search resources. The core methodologies are based on the published work by
Thetsana et al. in Natural Product Research (2024).[1][2]

Introduction

Crocapeptin C is a cyclic depsipeptide isolated from the myxobacterium Melittangium boletus.
[1][2] As a member of the cyanopeptolin family, its structure is characterized by the presence of
a unique 3-amino-6-hydroxy-2-piperidone (Ahp) heterocyclic moiety.[1][2] Compounds of this
class are of significant interest to the drug development community due to their potent
biological activities. Crocapeptin C, specifically, has been identified as a potent inhibitor of the
serine protease chymotrypsin, with an ICso value of 0.5 uM.[1][2] Understanding the precise
chemical architecture of Crocapeptin C is fundamental to deciphering its mechanism of action
and exploring its therapeutic potential. This guide details the comprehensive analytical
workflow employed to determine its planar structure and absolute stereochemistry.

Overall Experimental Workflow

The structural elucidation of a novel natural product like Crocapeptin C is a multi-step process
that systematically defines its chemical properties. The logical flow begins with isolation and
purification, followed by determination of the molecular formula. Spectroscopic techniques are
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then used to piece together the molecular connectivity, and finally, chemical methods are
employed to assign the absolute stereochemistry of each chiral center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Elucidating the Chemical Architecture of Crocapeptin C:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385163#crocapeptin-c-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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